Cas no 208108-54-7 (2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester
• CAS No: 208108-54-7
• MF: C₁₄H₁₀ClF₃O₂S
• MW: 334.741212368011
• MDL: MFCD04972741
• CID: 241973
• PubChem ID: 53426282
• Update Time: 2025-07-16

2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester
• 4-(4-Chlorophenyl)-5-(trifluoroMethyl)thiophen-2-carboxylic acid ethylester
• ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate
• 4-(4-CHLOROPHENYL)-5-(TRIFLUOROMETHYL)THIOPHEN-2-CARBOXYLIC ACID ETHYL ESTER
• MFCD04972741
• 208108-54-7
• DTXSID70699162

• MDL： MFCD04972741
• Inchi： 1S/C14H10ClF3O2S/c1-2-20-13(19)11-7-10(12(21-11)14(16,17)18)8-3-5-9(15)6-4-8/h3-7H,2H2,1H3
• InChI Key： MQYIUYQVVLOGES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)OCC)SC=1C(F)(F)F

Computed Properties

• Exact Mass: 334.004
• Monoisotopic Mass: 334.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 5.3

Additional information on 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester

2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester (CAS No. 208108-54-7): An Overview of Its Structure, Synthesis, and Applications

2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester (CAS No. 208108-54-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a chlorinated phenyl group, and a trifluoromethyl moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The structure of 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester is particularly noteworthy due to its combination of aromatic and heterocyclic components. The thiophene ring provides electron-rich characteristics, while the chlorinated phenyl group introduces steric and electronic effects that can influence the compound's reactivity and stability. The trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In terms of synthesis, 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester can be prepared through a multi-step process involving several key reactions. One common approach involves the coupling of a thiophene carboxylic acid derivative with a chlorinated phenyl compound, followed by the introduction of the trifluoromethyl group via electrophilic fluorination or other fluorination techniques. The final step typically involves esterification to form the ethyl ester. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes for this compound.

The biological activity of 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester has been extensively studied in various contexts. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, its ability to modulate specific enzymes and receptors has led to investigations into its use as an antiviral agent and in cancer therapy.

One of the key areas of research involving 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester is its role in drug discovery. The compound's unique structure allows it to interact with multiple biological targets, which can be leveraged to develop multi-target drugs with improved efficacy and reduced side effects. For example, studies have demonstrated that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation and survival pathways.

Furthermore, the pharmacokinetic properties of 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester have been evaluated in preclinical models. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates cellular uptake and tissue distribution, while its metabolic stability ensures prolonged therapeutic effects.

In addition to its therapeutic potential, 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester has also found applications in materials science. The presence of the thiophene ring and trifluoromethyl group makes it suitable for use in the development of advanced materials with enhanced electronic and optical properties. For instance, this compound can be incorporated into polymers or used as a building block for organic semiconductors.

The environmental impact of 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its production and disposal must be managed carefully to minimize environmental risks. Green chemistry principles are increasingly being applied to ensure sustainable synthesis methods and waste management practices.

In conclusion, 2-Thiophenecarboxylicacid, 4-(4-chlorophenyl)-5-(trifluoromethyl)-, ethyl ester (CAS No. 208108-54-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features contribute to its diverse chemical properties and biological activities, making it an important subject of ongoing research in medicinal chemistry and materials science.